Cas no 1416851-16-5 (4-(n-Propyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(n-Propyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1416851-16-5
• MF: C₁₃H₂₁BO₂S
• MW: 252.18
• CID: 5143011
• PubChem ID: 66521034
• Update Time: 2025-05-19

4-(n-Propyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(n-Propyl)thiophene-2-boronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(4-propylthiophen-2-yl)-1,3,2-dioxaborolane
• AKOS015946342
• 1416851-16-5

• Inchi： 1S/C13H21BO2S/c1-6-7-10-8-11(17-9-10)14-15-12(2,3)13(4,5)16-14/h8-9H,6-7H2,1-5H3
• InChI Key： ORJAWVITXDATLH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC=C(CCC)C=1

Computed Properties

• Exact Mass: 252.1355312g/mol
• Monoisotopic Mass: 252.1355312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 4-(n-Propyl)thiophene-2-boronic acid pinacol ester

4-(n-Propyl)thiophene-2-boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1416851-16-5, known as 4-(n-Propyl)thiophene-2-boronic acid pinacol ester, is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound, which has gained extensive attention due to its unique electronic properties and versatility in chemical reactions.

Thiophene derivatives have been extensively studied for their applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of the boronic acid pinacol ester group in this compound makes it particularly valuable for Suzuki-Miyaura coupling reactions, a widely used method in cross-coupling chemistry to form carbon-carbon bonds. This functionality allows for the construction of complex molecular architectures with precision and efficiency.

Recent advancements in the synthesis of 4-(n-Propyl)thiophene-2-boronic acid pinacol ester have focused on improving yield and purity through optimized reaction conditions. Researchers have explored various catalysts and solvent systems to enhance the efficiency of the coupling reactions involving this compound. For instance, studies have shown that the use of palladium catalysts with specific ligands can significantly accelerate the reaction process while maintaining high selectivity.

The n-propyl substituent on the thiophene ring introduces steric effects and modulates the electronic properties of the molecule, making it suitable for applications in flexible electronics and advanced materials. This substituent also enhances solubility in organic solvents, facilitating its use in solution-based fabrication techniques such as spin-coating and inkjet printing.

In terms of applications, 4-(n-Propyl)thiophene-2-boronic acid pinacol ester has been employed as a building block in the synthesis of conjugated polymers for use in organic electronics. These polymers exhibit excellent charge transport properties, making them ideal for devices such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer backbones can improve device performance by enhancing carrier mobility and stability.

Moreover, this compound has shown potential in bio-related applications, such as drug delivery systems and biosensors. The boronic acid group is known to interact with sugars through specific binding interactions, which can be exploited for designing glucose-responsive materials or sensors with high sensitivity and selectivity.

From a synthetic perspective, the preparation of 4-(n-Propyl)thiophene-2-boronic acid pinacol ester involves a series of well-established reactions, including nucleophilic substitution, oxidation, and coupling steps. The choice of reagents and reaction conditions plays a critical role in ensuring high purity and functionality retention during synthesis.

In conclusion, 4-(n-Propyl)thiophene-2-boronic acid pinacol ester is a versatile compound with promising applications across multiple domains of chemistry and materials science. Its unique combination of electronic properties, functional groups, and synthetic accessibility makes it an invaluable tool for researchers aiming to develop next-generation materials and technologies.